1-{[2-(4-Fluorophenyl)-1,3-thiazol-4-yl]methyl}piperazine

• IUPAC Name: 2-(4-fluorophenyl)-4-(piperazin-1-ylmethyl)-1,3-thiazole
• InChI: InChI=1S/C14H16FN3S/c15-12-3-1-11(2-4-12)14-17-13(10-19-14)9-18-7-5-16-6-8-18/h1-4,10,16H,5-9H2
• InChI Key: IBKHGJNBHAOBOJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)CC2=CSC(=N2)C3=CC=C(C=C3)F
• Molecular Formula: C14H16FN3S
• Molecular Weight: 277.36 g/mol

Description

“1-{[2-(4-Fluorophenyl)-1,3-thiazol-4-yl]methyl}piperazine” is a derivative of piperazine. Piperazine derivatives have been found to exhibit a wide range of biological and pharmaceutical activities. They are employed in drugs such as trimetazidine, ranolazine, befuraline, aripiprazole, quetiapine, indinavir, sitagliptin, and vestipitant.

Synthesis Analysis

The synthesis of piperazine derivatives has been a subject of interest in recent years. Various methods have been reported for the synthesis of substituted piperazines. Some of the methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

The molecular structure of “1-{[2-(4-Fluorophenyl)-1,3-thiazol-4-yl]methyl}piperazine” can be analyzed using various techniques. For instance, the structure can be viewed using Java or Javascript. The molecular weight of a similar compound, 1-(4-Fluorophenyl)piperazine, is 180.2220.

Chemical Reactions Analysis

Piperazine derivatives have been synthesized and screened for various activities. For instance, 1,2,4-s-triazole Schiff bases containing the 1-[bi-(4-fluorophenyl)methyl]piperazine group were synthesized and screened for anti-tumor activity.

Physical And Chemical Properties Analysis

The physical and chemical properties of “1-{[2-(4-Fluorophenyl)-1,3-thiazol-4-yl]methyl}piperazine” can be analyzed using various techniques. For instance, the solubility of piperazines can be determined. The molecular weight of a similar compound, 1-(4-Fluorophenyl)piperazine, is 180.2220.

Mechanism of Action

The mechanism of action of piperazine derivatives can vary depending on the specific compound. For instance, para-Fluorophenylpiperazine (pFPP) has been found to act mainly as a 5-HT1A receptor agonist, with some additional affinity for the 5-HT2A and 5-HT2C receptors. It has also been shown to inhibit the reuptake of serotonin and norepinephrine, and to possibly induce their release.

Safety and Hazards

Piperazine derivatives can be hazardous. For instance, they can be toxic if swallowed, cause skin irritation, cause serious eye irritation, and may cause respiratory irritation.